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Key Properties and Stabilization Data

The table below summarizes core properties of DSPC and quantitative findings on strategies to stabilize its

lamellar phases.

Aspect Description / Value

General Structure Phosphatidylcholine head group with two saturated 18-carbon (stearoyl) tails [1].

Native Phase
Behavior

Forms tightly packed, gel-phase lipid bilayers that can become unstable under
stress (e.g., high temperature, certain solvents) [2] [3].

Cholesterol
Stabilization

Addition of equimolar cholesterol creates stable lamellar dispersions in propylene
glycol (PG) concentrations up to 60% (w/w) and prevents destabilizing

interdigitation at 65°C [2].

Propylene Glycol
(PG) Effects

Concentrations above 60% (w/w) can induce interdigitated phases and cause

lateral phase separation in DSPC/cholesterol bilayers. PG can decrease bilayer
thickness by ~35%, suggesting deep interaction with lipid tails [2] [3].

Bilayer Thickness
(Dmax)

In pure water: ~5.5 nm. With 30% PG: reduced to ~4.1 nm (suggests
interdigitation) [3].
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Aspect Description / Value

Phase Transition
Temperature (Tc)

Increases with added polyols (e.g., Glycerin), but decreases with others (e.g.,
1,3-Butanediol) [3].

Experimental Protocols for Lamellar Phase Analysis

Here are detailed methodologies for key experiments used to characterize DSPC lamellar phases.

Formation of DSPC/Cholesterol Liposomes by Vesicle Fusion

This is a standard method for preparing supported lipid bilayers (SLBs) or liposomal dispersions [4].

Materials: DSPC, Cholesterol, Chloroform, Glass vial, Buffer solution (e.g., PBS), Polycarbonate

filters (for extrusion).
Procedure:

Lipid Film Preparation: Dissolve DSPC and cholesterol at a desired molar ratio (e.g., 2:1 or
1:1) in chloroform in a glass vial [5] [1].

Solvent Evaporation: Gently evaporate the chloroform under a stream of nitrogen gas to form
a thin, dry lipid film on the vial wall. Further dry the film under vacuum for several hours to

remove residual solvent.
Hydration: Add an aqueous buffer (e.g., PBS) or a water/propylene glycol solution pre-heated

to a temperature above DSPC's phase transition temperature (typically >55°C) to the vial.
Agitate the vial vigorously (e.g., using a vortex mixer) to hydrate the lipid film and form

multilamellar vesicles (MLVs).
Size Reduction: To create small, unilamellar vesicles (SUVs) of uniform size:

Extrusion: Pass the MLV suspension through a polycarbonate membrane with a defined
pore size (e.g., 50-200 nm) multiple times (e.g., 21-31 passes) using an extruder,

maintaining the temperature above the lipid's phase transition [4].
Sonication: Alternatively, subject the MLV suspension to sonication using a bath or tip

sonicator [4].
SLB Formation: To form a planar supported bilayer, incubate a cleaned hydrophilic substrate (e.g.,

SiO₂/Si wafer or freshly cleaved mica) in the SUV suspension at a temperature above the phase
transition temperature [4].
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Small-Angle X-ray Scattering (SAXS) for Lamellar Phase
Characterization

SAXS is used to determine the periodic structure and bilayer parameters of lamellar phases [2] [3].

Objective: To determine the repeat distance (d-spacing), bilayer thickness, and identify phase
structure (e.g., lamellar, interdigitated).

Sample Preparation: The liposome dispersion is loaded into a capillary tube or a sample cell with X-
ray transparent windows (e.g., mica).

Data Collection: The sample is exposed to a collimated X-ray beam. The intensity of the scattered X-
rays is recorded as a function of the scattering angle (2θ) or the scattering vector ( q = 4\pi sinθ/λ ),

where λ is the X-ray wavelength.
Data Analysis:

The scattering pattern shows Bragg peaks. The positions of these peaks (e.g., 1:2:3 ratio)
confirm a lamellar structure.

The d-spacing is calculated from the first-order peak position: ( d = 2π / q ).
Advanced analysis like Generalized Indirect Fourier Transformation (GIFT) can be applied

to model-free calculations of bilayer thickness and membrane flexibility [3].

Differential Scanning Calorimetry (DSC) for Phase Transition
Analysis

DSC measures the thermotropic phase behavior of lipid bilayers [6].

Objective: To determine the main phase transition temperature (Tc) from gel to liquid-crystalline

phase and its cooperativity.
Sample Preparation: A known volume or mass of the liposome suspension is loaded into a DSC

sample pan. A reference pan is filled with the buffer used for hydration.
Data Collection: The temperature of the sample and reference is increased at a constant rate (e.g.,

1°C/min) across a range that brackets the expected transition (e.g., 40-70°C for DSPC).
Data Analysis:

The transition temperature (Tc) is taken as the peak of the endothermic transition.
The enthalpy change (ΔH) is calculated from the area under the peak.

The width of the peak at half-height (ΔT₁/₂) indicates the cooperativity of the transition;
broadening suggests reduced cooperativity, often due to the incorporation of cholesterol or

other additives [6].
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Experimental Workflow and Phase Behavior

The following diagram illustrates the logical relationship between the key experiments and the data they

produce in the study of DSPC lamellar phases.
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Key Research Implications

Rational Drug Delivery System Design: The stability of DSPC/cholesterol lamellar phases in PG
concentrations up to 60% highlights their potential as versatile drug delivery vehicles for poorly

soluble drugs [2].
Understanding Membrane Fluidity and Order: The DSPC-cholesterol binary system exhibits

complex phase behavior, including the formation of a liquid-ordered (Lo) phase at high cholesterol
content, which is relevant for modeling lipid rafts in cell membranes [6].

Critical Impact of Excipients: Polyols like PG are not inert. They can profoundly alter membrane
structure (e.g., inducing interdigitation) and physical properties, which must be accounted for in

formulation design [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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